Cas no 2901109-86-0 (4-Chloro-2-fluoro-5-methyl-3-(methylthio)benZaldehyde)

• Product Name: 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benZaldehyde
• CAS No: 2901109-86-0
• MF: C₉H₈ClFOS
• MW: 218.675623893738
• CID: 6796381
• PubChem ID: 171368050
• Update Time: 2025-06-09

4-Chloro-2-fluoro-5-methyl-3-(methylthio)benZaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde
• 2901109-86-0
• MFCD34767469
• 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benZaldehyde

• Inchi： 1S/C9H8ClFOS/c1-5-3-6(4-12)8(11)9(13-2)7(5)10/h3-4H,1-2H3
• InChI Key： WGYACBWSDQGKHW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(C=O)=CC=1C)F)SC

Computed Properties

• Exact Mass: 217.9968419g/mol
• Monoisotopic Mass: 217.9968419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benZaldehyde

Chemical Profile of 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde (CAS No. 2901109-86-0)

4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 2901109-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl aldehydes, characterized by the presence of a formyl group (-CHO) attached to an aromatic ring. The specific substitution pattern, including the chloro, fluoro, methyl, and methylthio functional groups, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde positions it as a versatile building block for the development of more complex molecules. The interplay between the electron-withdrawing effects of the chloro and fluoro substituents, and the electron-donating influence of the methyl and methylthio groups, creates a delicate balance that influences its reactivity and interaction with biological targets. This balance is particularly critical in medicinal chemistry, where precise control over molecular interactions can lead to the discovery of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for constructing heterocyclic compounds, which are widely prevalent in biologically active molecules. The aldehyde functionality in 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde serves as an excellent site for condensation reactions, such as Schiff base formation, which is a cornerstone technique in the synthesis of nitrogen-containing heterocycles. These heterocycles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde is its potential as a precursor for drug discovery. The presence of both halogenated and sulfur-containing substituents makes it an attractive candidate for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl groups, expanding the chemical space available for designing new molecules with tailored biological profiles.

The pharmaceutical industry has increasingly recognized the importance of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluoro substituent in 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde aligns with this trend, making it a promising candidate for further exploration in drug development. Additionally, the methylthio group can be oxidized to a sulfoxide or sulfone, providing additional handles for further derivatization and optimization.

Recent advances in computational chemistry have also highlighted the utility of 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) combined with molecular docking techniques has enabled researchers to rapidly identify potential lead compounds with high binding affinity to target proteins. The unique structural features of this compound make it an ideal candidate for identifying novel inhibitors or agonists in various therapeutic areas.

The agrochemical sector has also shown interest in 4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde due to its potential as an intermediate in the synthesis of novel pesticides and herbicides. The combination of halogenated and sulfur-containing groups enhances its bioactivity against a range of pests while maintaining environmental safety. This dual functionality allows for the development of compounds that exhibit both pre-and post-emergence weed control properties.

In conclusion,4-Chloro-2-fluoro-5-methyl-3-(methylthio)benzaldehyde (CAS No. 2901109-86-0) represents a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate for synthetic chemists working on pharmaceuticals and agrochemicals alike. As research continues to uncover new methodologies for functionalizing this compound, its applications are expected to expand even further.